Cas no 1499761-54-4 (1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1499761-54-4
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 6136359
• PubChem ID: 66023968
• Update Time: 2025-06-08

1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(2-thienylmethyl)-
• 1-(Thiophen-2-ylmethyl)cyclopropane-1-carboxylic acid
• 1499761-54-4
• AKOS015366310
• 1-[(thiophen-2-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1827926
• CS-0288054

• Inchi： 1S/C9H10O2S/c10-8(11)9(3-4-9)6-7-2-1-5-12-7/h1-2,5H,3-4,6H2,(H,10,11)
• InChI Key： NVVTTXXJGDTOPN-UHFFFAOYSA-N
• SMILES： C1(CC2SC=CC=2)(C(O)=O)CC1

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• Boiling Point: 321.2±15.0 °C(Predicted)
• pka: 4.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1499761-54-4) and Its Emerging Applications in Chemical Biology

1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 1499761-54-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique scaffold, combining a cyclopropane ring with a thiophene moiety, endows it with distinctive chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and molecular recognition.

The molecular structure of 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a thiophenyl group at the 1-position and a carboxylic acid functional group at the 1-position of the cyclopropane ring. This arrangement creates a rigid three-membered ring that is known to exhibit high binding affinity to biological targets, while the thiophene moiety introduces electronic and steric effects that can modulate interactions with proteins and nucleic acids. The carboxylic acid group further enhances its utility as a synthetic intermediate, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) and other biological processes. The cyclopropane moiety, in particular, has been shown to be an effective tool for disrupting PPIs due to its ability to fit into hydrophobic pockets within protein structures. This property has led to the exploration of 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid as a potential lead compound for the development of novel therapeutics.

One of the most compelling aspects of 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid is its potential as a scaffold for drug discovery. The combination of the cyclopropane and thiophene groups provides a rich chemical space for designing molecules with tailored biological activities. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for treating inflammatory diseases, cancer, and neurological disorders.

Recent research has also highlighted the role of 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid in modulating the activity of kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors have become increasingly important in the treatment of cancers and other diseases, and compounds like 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid offer promising starting points for developing new kinase inhibitors. The rigid cyclopropane ring can mimic the transition state of phosphorylation reactions, thereby interfering with kinase activity.

The thiophene group in 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid also contributes to its biological relevance. Thiophenes are well-known heterocyclic compounds that are found in many natural products and pharmaceuticals. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. By incorporating a thiophene moiety into a cyclopropane-based scaffold, researchers can leverage these properties to develop novel therapeutics with enhanced efficacy and selectivity.

Another area where 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid shows promise is in the field of materials science. The unique electronic properties of the thiophene group make it an attractive component for organic semiconductors and other advanced materials. Researchers have explored its use in designing conductive polymers and organic light-emitting diodes (OLEDs), where its ability to participate in π-stacking interactions can improve material performance.

The synthesis of 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid has also been optimized for scalability and efficiency. Modern synthetic methodologies allow for the preparation of this compound in multi gram quantities with high purity, making it suitable for both academic research and industrial applications. Advances in catalytic processes have further improved the yield and selectivity of key reaction steps, reducing costs and environmental impact.

In conclusion, 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid (CAS No. 1499761-54-4) is a versatile compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an effective tool for modulating biological processes, particularly protein-protein interactions and kinase activity. Additionally, its applications in materials science highlight its broad utility beyond traditional biomedical applications. As research continues to uncover new ways to harness its properties, 1-(thiophen-2-yl)methylcyclopropane-1-carboxylic acid is poised to play an increasingly important role in drug discovery and advanced materials development.